2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide
• InChI: InChI=1S/C13H10F2N2O5S/c1-22-12-7-9(17(18)19)3-5-11(12)16-23(20,21)13-6-8(14)2-4-10(13)15/h2-7,16H,1H3
• InChI Key: PCUHHOJFKZNAAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H10F2N2O5S
• Molecular Weight: 344.29 g/mol

Description

2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide, also known as DNBS, is a chemical compound that has been widely used in scientific research. DNBS is a sulfonamide derivative that is commonly used as a hapten to study immune responses in animals. The compound's unique chemical properties make it an ideal research tool for investigating the mechanisms of immune responses and inflammation.

Mechanism of Action

The mechanism of action of 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide involves the formation of a covalent bond between the compound and amino acid residues in proteins, which induces an immune response. 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide is a potent inducer of T-cell-mediated immune responses, which makes it an ideal research tool for studying immune responses and inflammation.
Biochemical and Physiological Effects:
2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide has been shown to induce a variety of biochemical and physiological effects in animals. The compound induces an immune response that leads to the production of cytokines and chemokines, which are involved in inflammation. 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide has also been shown to induce oxidative stress and lipid peroxidation, which can lead to tissue damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide in lab experiments is that it is a potent inducer of immune responses, which makes it an ideal research tool for studying immune responses and inflammation. However, one limitation of using 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide is that it can be toxic at high doses, which can limit its use in some experiments.

Future Directions

There are many future directions for research involving 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide. One area of research is the development of new therapies for autoimmune diseases and inflammatory bowel disease based on the mechanisms of immune responses and inflammation induced by 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide. Another area of research is the development of new diagnostic tools for autoimmune diseases and inflammatory bowel disease based on the immune responses induced by 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide. Additionally, further research is needed to understand the potential toxic effects of 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide and to develop safer research protocols for using the compound in lab experiments.

Scientific Research Applications

2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide is commonly used in scientific research to study immune responses and inflammation. The compound is used as a hapten to induce an immune response in animals, which can then be studied to understand the mechanisms of immune responses and inflammation. 2,5-difluoro-N-(2-methoxy-4-nitrophenyl)benzenesulfonamide has been used in a variety of research studies, including studies on autoimmune diseases, allergic reactions, and inflammatory bowel disease.